molecular formula C18H24N2O2 B2659177 N-[(1S)-1-Phenylpropyl]-1-prop-2-enoylpiperidine-4-carboxamide CAS No. 2361586-47-0

N-[(1S)-1-Phenylpropyl]-1-prop-2-enoylpiperidine-4-carboxamide

Cat. No.: B2659177
CAS No.: 2361586-47-0
M. Wt: 300.402
InChI Key: GRBNXUQPMYDPNU-INIZCTEOSA-N
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Description

The description of a chemical compound usually includes its IUPAC name, molecular formula, structure, and the type of compound it is (organic, inorganic, etc.). It may also include information about its natural occurrence or synthesis .


Synthesis Analysis

Synthesis analysis involves understanding the methods used to create the compound. This can include the types of reactions used, the reagents and catalysts involved, and the conditions under which the synthesis occurs .


Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography or NMR spectroscopy to determine the 3D arrangement of atoms in a molecule .


Chemical Reactions Analysis

This involves studying the reactions the compound undergoes. It includes understanding the reaction mechanisms, the products formed, and the conditions under which the reactions occur .


Physical and Chemical Properties Analysis

This involves determining properties such as melting point, boiling point, solubility, optical activity, and reactivity. Techniques such as mass spectrometry or infrared spectroscopy might be used to understand the compound’s chemical properties .

Mechanism of Action

If the compound has a biological activity, the mechanism of action would involve understanding how the compound interacts with biological systems or processes .

Safety and Hazards

Information about a compound’s safety and hazards is typically found in its Material Safety Data Sheet (MSDS). This includes information about its toxicity, flammability, and precautions for handling and storage .

Future Directions

Future directions could involve potential applications of the compound, further reactions it could undergo, or ways its synthesis could be improved or modified. This often involves reviewing recent research articles or patents .

Properties

IUPAC Name

N-[(1S)-1-phenylpropyl]-1-prop-2-enoylpiperidine-4-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H24N2O2/c1-3-16(14-8-6-5-7-9-14)19-18(22)15-10-12-20(13-11-15)17(21)4-2/h4-9,15-16H,2-3,10-13H2,1H3,(H,19,22)/t16-/m0/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GRBNXUQPMYDPNU-INIZCTEOSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C1=CC=CC=C1)NC(=O)C2CCN(CC2)C(=O)C=C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC[C@@H](C1=CC=CC=C1)NC(=O)C2CCN(CC2)C(=O)C=C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H24N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

300.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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